Cas no 68193-43-1 (Hafnium methanide 1-methylcyclopenta-2,4-dien-1-ide (1/2/2))

• Product Name: Hafnium methanide 1-methylcyclopenta-2,4-dien-1-ide (1/2/2)
• CAS No: 68193-43-1
• MF: C₁₄H₂₀Hf
• MW: 366.798609733582
• CID: 2356212
• PubChem ID: 329764165
• Update Time: 2023-10-31

Hafnium methanide 1-methylcyclopenta-2,4-dien-1-ide (1/2/2) Chemical and Physical Properties

Names and Identifiers

• carbanide,hafnium(4+),5-methylcyclopenta-1,3-diene
• HFCMME
• HfD-CO2
• Hafnium methanide 1-methylcyclopenta-2,4-dien-1-ide (1/2/2)

• MDL： MFCD16875684
• Inchi： 1S/2C6H7.2CH3.Hf/c2*1-6-4-2-3-5-6;;;/h2*2-5H,1H3;2*1H3;/q4*-1;+4
• InChI Key： DHGOQKZVEBXSOU-UHFFFAOYSA-N
• SMILES： [Hf+4].C1(C)C=C[CH-]C=1.C1(C)C=C[CH-]C=1.[CH3-].[CH3-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 33.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.60 g/mL±0.01 g/mL at 25 °C
• Melting Point: 60 °C (lit.)
• Boiling Point: 80-120 °C/0.3-0.5 mmHg(lit.)

Hafnium methanide 1-methylcyclopenta-2,4-dien-1-ide (1/2/2) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25-26-36/37/39
• Hazardous Material Identification：